3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-[(3-chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C12H14ClNO4/c1-7-8(4-3-5-9(7)13)10(15)14-6-12(2,18)11(16)17/h3-5,18H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: SXLZXGGWGZENSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C(=O)NCC(C)(C(=O)O)O
• Molecular Formula: C12H14ClNO4
• Molecular Weight: 271.69 g/mol

Description

3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid, also known as CMHPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid is not yet fully understood, but it is thought to work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid has been found to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. It has also been found to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid for lab experiments is its relatively simple synthesis method, which makes it easy to produce in large quantities. However, one limitation is that its mechanism of action is not yet fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are many potential future directions for research on 3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid. One area of interest is in the development of new cancer therapies based on its anticancer properties. Other potential areas of research include the development of neuroprotective agents for the treatment of neurodegenerative diseases, as well as the study of its antioxidant and anti-inflammatory effects for the treatment of other diseases.

Synthesis Methods

The synthesis of 3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid involves a series of chemical reactions starting with the reaction of 3-chloro-2-methylbenzoic acid with thionyl chloride to produce 3-chloro-2-methylbenzoyl chloride. This is then reacted with 2-amino-2-hydroxymethylpropane-1,3-diol to yield 3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid.

Scientific Research Applications

3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid has been found to have a range of potential scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 3-[(3-Chloro-2-methylbenzoyl)amino]-2-hydroxy-2-methylpropanoic acid has the potential to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer therapies.